4-{[3-(4-fluorophenyl)-2-(2-furoylamino)acryloyl]amino}benzoic acid

• IUPAC Name: 4-[[(E)-3-(4-fluorophenyl)-2-(furan-2-carbonylamino)prop-2-enoyl]amino]benzoic acid
• InChI: InChI=1S/C21H15FN2O5/c22-15-7-3-13(4-8-15)12-17(24-20(26)18-2-1-11-29-18)19(25)23-16-9-5-14(6-10-16)21(27)28/h1-12H,(H,23,25)(H,24,26)(H,27,28)/b17-12+
• InChI Key: FETJRGDFXSXKBV-SFQUDFHCSA-N
• Canonical SMILES: C1=COC(=C1)C(=O)NC(=CC2=CC=C(C=C2)F)C(=O)NC3=CC=C(C=C3)C(=O)O
• Isomeric SMILES: C1=COC(=C1)C(=O)N/C(=C/C2=CC=C(C=C2)F)/C(=O)NC3=CC=C(C=C3)C(=O)O
• Molecular Formula: C21H15FN2O5
• Molecular Weight: 394.4 g/mol

Description

4-{[3-(4-fluorophenyl)-2-(2-furoylamino)acryloyl]amino}benzoic acid, also known as FFAA, is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound has been found to exhibit various biochemical and physiological effects, making it a promising candidate for use in laboratory experiments.

Mechanism of Action

The mechanism of action of 4-{[3-(4-fluorophenyl)-2-(2-furoylamino)acryloyl]amino}benzoic acid is not fully understood, but it is believed to involve the inhibition of certain enzymes and signaling pathways that are involved in inflammation and cancer cell growth. This compound has also been shown to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and physiological effects:
This compound has been found to exhibit various biochemical and physiological effects, including the inhibition of inflammation and cancer cell growth. It has also been shown to induce apoptosis in cancer cells and inhibit the growth of certain bacteria and fungi. This compound has also been found to have antioxidant properties, which may contribute to its anti-inflammatory effects.

Advantages and Limitations for Lab Experiments

4-{[3-(4-fluorophenyl)-2-(2-furoylamino)acryloyl]amino}benzoic acid has several advantages for use in laboratory experiments, including its well-defined chemical structure and its ability to exhibit various biological activities. However, there are also some limitations to its use, including its potential toxicity and the need for further studies to fully understand its mechanism of action.

Future Directions

There are several future directions for research on 4-{[3-(4-fluorophenyl)-2-(2-furoylamino)acryloyl]amino}benzoic acid, including the development of new synthetic methods for its production, the investigation of its potential use in cancer therapy, and the exploration of its potential applications in other areas of scientific research. Further studies are also needed to fully understand its mechanism of action and to determine its potential toxicity and side effects.

Synthesis Methods

The synthesis of 4-{[3-(4-fluorophenyl)-2-(2-furoylamino)acryloyl]amino}benzoic acid involves the reaction of 4-aminobenzoic acid with 4-fluorocinnamic acid, followed by the addition of furoyl chloride and ammonia. The resulting compound is then purified through recrystallization to obtain pure this compound.

Scientific Research Applications

4-{[3-(4-fluorophenyl)-2-(2-furoylamino)acryloyl]amino}benzoic acid has been studied extensively for its potential applications in scientific research. It has been found to exhibit various biological activities, including anti-inflammatory, anti-cancer, and anti-microbial properties. This compound has also been shown to inhibit the growth of certain cancer cells, making it a promising candidate for cancer therapy.